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Compound of Interest

Compound Name: 2-Pyrimidinepropanoic acid

Cat. No.: B030045

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of a stock solution of 2-
Pyrimidinepropanoic acid, a synthetic intermediate utilized in pharmaceutical synthesis.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Data Presentation

Quantitative data for 2-Pyrimidinepropanoic acid has been summarized in the table below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b030045?utm_src=pdf-interest
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula C7HsN20:2 [1]
Molecular Weight 152.15 g/mol [1]
CAS Number 439108-20-0 [1]
Solubility in DMSO 125 mg/mL (821.56 mM) [1]
Appearance Solid [2]
Storage (Powder) -20°C for 3 years, 4°C for 2 o
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [1]
month

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of 2-Pyrimidinepropanoic
acid in Dimethyl Sulfoxide (DMSO).

Materials:

e 2-Pyrimidinepropanoic acid (powder)
¢ Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

e Ultrasonic bath
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Procedure:

e Pre-weighing Preparation: Before weighing, ensure the 2-Pyrimidinepropanoic acid
powder has equilibrated to room temperature to prevent condensation.

e Weighing: Accurately weigh out 15.22 mg of 2-Pyrimidinepropanoic acid using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

e Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o For complete dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[1] Visually
inspect the solution to ensure no solid particles remain.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o For short-term storage (up to 1 month), store the aliquots at -20°C.[1]
o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
Note on Dilutions:

The following table provides volumes for preparing common lower concentration stock
solutions from the 100 mM stock.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b030045?utm_src=pdf-body
https://www.benchchem.com/product/b030045?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W128579/2-Pyrimidinepropanoic-acid-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W128579/2-Pyrimidinepropanoic-acid-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W128579/2-Pyrimidinepropanoic-acid-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Desired Volume of 100 mM .
] Volume of Solvent Final Volume
Concentration Stock
1mM 10 pL 990 pL 1mL
5 mM 50 uL 950 uL 1mL
10 mM 100 pL 900 pL 1mL

Mandatory Visualizations

Experimental Workflow for Stock Solution Preparation
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Preparation
Equilibrate 2-Pyrimidinepropanoic
acid powder to room temperature

l

Weigh 15.22 mg of
2-Pyrimidinepropanoic acid

Dissalution

Add 1.0 mL of anhydrous DMSO

l

Vortex vigorously for 1-2 minutes

l

Ultrasonicate for 10-15 minutes
for complete dissolution

Storage
4

Gliquot into single-use volumes)

Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page

Caption: Workflow for preparing a 2-Pyrimidinepropanoic acid stock solution.

Note: No information regarding specific signaling pathways affected by 2-
Pyrimidinepropanoic acid was available in the provided search results. Therefore, a signaling
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pathway diagram has not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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